Theoretical Framework & Proof-of-Concept

S m O | e C u | e Specifications & Pricing

2-Methyl-4-octanone structure and properties

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: 2-Methyl-4-octanone

CAS No.: 7492-38-8

Cat. No.: S1896240

Chemical & Physical Properties

The table below organizes the key identified properties of 2-Methyl-4-octanone.

Property Value | Description

CAS Registry Number 7492-38-8 [1] [2] [3]
Molecular Formula CoH1s0 [1] [2] [4]
Molecular Weight 142.24 g/mol [1] [3] [4]
IUPAC Name 2-methyloctan-4-one [1] [3] [4]
Boiling Point 180°C [1] [3] [4]

Melting Point -18.52°C (estimate) [1] [3]
Density 0.8258 (estimate) [1] [3]
Refractive Index 1.4150 [1] [3] [4]
Appearance Colorless clear liquid [1]
Storage Temperature 2-8°C [1] [3]
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Primary Research Applications

2-Methyl-4-octanone is identified in multiple chemical supplier catalogs with the following research

applications [1] [5] [4]:

¢ Proteomics Research: It is used as a building block ketone.
¢ Pharmaceutical Intermediates: It serves as a chemical intermediate in the synthesis of other
compounds.

Synthetic Pathways

The following synthetic routes for 2-Methyl-4-octanone have been identified. The provided workflow

diagram outlines these primary methods.
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4 AN
Path A: Alcohol Oxidation P;h\{g‘; Grignard Reaction

2-methyloctan-4-ol
[(CAs; 40575_41_5)j (Pentanal (110-62-3))

Oxidation Reagent:
Jones' Reagent or
Chromium(VTI) oxide
in Acetic Acid

Isobutylmagnesium bromide
(926-62-5)
in Ether

l

(Intermediate AlcohoD

'

Oxidation:
Na2Cr207, H2SOa

Click to download full resolution via product page
Synthetic pathways for 2-Methyl-4-octanone via oxidation and Grignard reaction.
Detailed Experimental Protocols:

o Path A: Oxidation of 2-methyloctan-4-ol

o Starting Material: 2-methyloctan-4-ol (CAS 40575-41-5) [6].
o Reagents: Jones' reagent (a solution of chromium trioxide in sulfuric acid) or Chromium(VI)
oxide in acetic acid [6].
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o Reported Yield: This method can proceed with an 86% yield [6].

o Path B: Grignard Reaction Sequence

o Step 1 - Grignard Addition:
= Starting Materials: Pentanal (CAS 110-62-3) and Isobutylmagnesium bromide (CAS
926-62-5) [6].
= Solvent: Ether [6].
= Product: An intermediate alcohol.
o Step 2 - Oxidation:
= Reagents: Sodium dichromate (Na=Cr20~7) and Sulfuric acid (H2S0Oa) [6].
= Product: 2-Methyl-4-octanone. This is a multi-step reaction [6].

Analytical Data

¢ IR Spectrum: A gas-phase infrared (IR) spectrum is available from the NIST Mass Spectrometry
Data Center [2]. This spectrum is crucial for identifying the functional groups and fingerprinting the

compound.
e SMILES String: CCCCC(=0)CC(C)C [4] [7][8]. This string provides a simple textual representation of

the molecular structure.
¢ InChlKey: ICSKIDZASFIJQK-UHFFFAQYSA-N [2] [4] [7]. This is a standard hash of the molecular

structure, useful for database searching.

Information Constraints and Further Research

It is important to note the limitations of the current data. The melting point and density are marked as
estimates, and detailed safety data (e.g., a full Safety Data Sheet) was not located in the search results. A risk

statement "R52" is mentioned, which refers to being harmful to aquatic organisms, but the complete

classification is not provided [1] [6].

To acquire a more comprehensive whitepaper, you may need to:

e Consult Specialized Databases: Search for full-text scientific papers using the CAS Number (7492-
38-8) or InChlKey on platforms like SciFinder, Reaxys, or PubMed.

¢ Request from Suppliers: Contact chemical suppliers like Thermo Scientific Chemicals or Meryer
directly for detailed technical data sheets [1] [4] [7].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 Smolecule. All rights reserved. 5/6 Tech Support


https://www.smolecule.com/products/s1896240?utm_src=pdf-custom-synthesis
https://www.chemicalbook.com/ProductChemicalPropertiesCB5152285_EN.htm
https://webbook.nist.gov/cgi/inchi?ID=C7492388&Mask=80
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5152285.htm
https://www.fishersci.co.uk/shop/products/2-methyl-4-octanone-99-thermo-scientific/p-7024755
https://www.scbt.com/p/2-methyl-4-octanone-7492-38-8
https://www.lookchem.com/cas-749/7492-38-8.html
https://www.fishersci.ca/shop/products/2-methyl-4-octanone-99-thermo-scientific/p-7024755
https://www.fishersci.com/shop/products/2-methyl-4-octanone-99-thermo-scientific/AAA1995206
https://www.smolecule.com/products/b1896240#2-methyl-4-octanone-structure-and-properties
https://www.smolecule.com/products/b1896240#2-methyl-4-octanone-structure-and-properties
https://www.smolecule.com/products/b1896240#2-methyl-4-octanone-structure-and-properties
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s1896240?utm_src=pdf-bulk
https://www.smolecule.com/products/s1896240?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Smolecule

Theoretical Framework & Proof-of-Concept

Specifications & Pricing

Smolecule Contact
) o Address: Ontario, CA 91761, United

Your Ultimate Destination for Small-Molecule (aka. States

smolecule) Compounds, Empowering Innovative

Research Solutions Beyond Boundaries. Phone: (512) 262-9938
Email: info@smolecule.com
Web: www.smolecule.com

© 2026 Smolecule. All rights reserved. 6/6 Tech Support


https://www.smolecule.com/products/s1896240?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

